Cas no 1025324-83-7 (3,5-Dimethoxyphenyl diethylcarbamate)

• Product Name: 3,5-Dimethoxyphenyl diethylcarbamate
• CAS No: 1025324-83-7
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6792385
• PubChem ID: 24851362
• Update Time: 2026-03-12

3,5-Dimethoxyphenyl diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxyphenyl diethylcarbamate
• MFCD34755740
• 1025324-83-7

• Inchi： 1S/C13H19NO4/c1-5-14(6-2)13(15)18-12-8-10(16-3)7-11(9-12)17-4/h7-9H,5-6H2,1-4H3
• InChI Key： NTRQMDWVGJZFEK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C=1)OC)OC)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48Ų

Additional information on 3,5-Dimethoxyphenyl diethylcarbamate

3,5-Dimethoxyphenyl Diethylcarbamate (CAS 1025324-83-7): Properties, Applications, and Market Insights

3,5-Dimethoxyphenyl diethylcarbamate (CAS 1025324-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a 3,5-dimethoxyphenyl group attached to a diethylcarbamate moiety, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential due to its unique structural properties and reactivity.

The compound's molecular formula is C₁₃H₁₉NO₄, with a molecular weight of 253.30 g/mol. Its chemical structure includes two methoxy groups at the 3 and 5 positions of the phenyl ring, which significantly influence its electronic properties and solubility. This structural feature makes 3,5-dimethoxyphenyl diethylcarbamate particularly interesting for applications requiring precise molecular interactions.

One of the most common questions researchers ask about this compound is: "What are the synthetic applications of 3,5-dimethoxyphenyl diethylcarbamate?" The answer lies in its versatility as a building block. The compound serves as a key intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry where modified phenyl groups are often required for drug development. Its carbamate functional group also makes it useful in polymer chemistry and material science applications.

Recent studies have highlighted the potential of 3,5-dimethoxyphenyl diethylcarbamate in green chemistry initiatives. With growing emphasis on sustainable chemical processes, this compound's relatively mild reaction conditions and good yield make it an attractive option for environmentally conscious synthesis. The diethylcarbamate moiety in particular has shown promise in catalytic applications, aligning with current trends in atom-efficient synthesis.

The pharmaceutical industry has shown particular interest in derivatives of 3,5-dimethoxyphenyl diethylcarbamate, especially in the development of novel therapeutic agents. Researchers are investigating its potential as a precursor for CNS-active compounds, given the known pharmacological properties of similar carbamate structures. The 3,5-dimethoxy substitution pattern is especially relevant as it often correlates with enhanced blood-brain barrier penetration in drug molecules.

From a commercial perspective, the global market for specialty carbamates like 3,5-dimethoxyphenyl diethylcarbamate has been steadily growing. The compound's CAS number (1025324-83-7) serves as a unique identifier in chemical databases and procurement systems, facilitating its trade in research and industrial applications. Current market analysis suggests increasing demand from both academic institutions and pharmaceutical R&D departments.

Analytical characterization of 3,5-dimethoxyphenyl diethylcarbamate typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering it at ≥95% purity. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light to maintain stability.

Safety considerations for handling 3,5-dimethoxyphenyl diethylcarbamate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions for this specific compound.

The future research directions for 3,5-dimethoxyphenyl diethylcarbamate appear promising. With increasing interest in structure-activity relationship studies, this compound serves as an important template for medicinal chemistry exploration. Its modifiable functional groups allow for diverse chemical transformations, making it valuable for combinatorial chemistry approaches in drug discovery.

For researchers looking to purchase 3,5-dimethoxyphenyl diethylcarbamate (CAS 1025324-83-7), it's available through several specialty chemical suppliers. Pricing typically varies based on quantity and purity requirements. The compound's availability in both small-scale (gram quantities) and bulk amounts makes it accessible for various research needs, from initial exploratory studies to larger-scale synthetic applications.

In conclusion, 3,5-dimethoxyphenyl diethylcarbamate represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features, combined with current research trends in targeted molecular design and sustainable chemistry, ensure its continued relevance in scientific investigation. As research progresses, we can anticipate new discoveries that will further expand the utility of this versatile compound.